![molecular formula C13H17ClF3N B3027758 4,4-Difluoro-1-[(4-fluorophenyl)methyl]cyclohexan-1-amine hydrochloride CAS No. 1380300-35-5](/img/structure/B3027758.png)
4,4-Difluoro-1-[(4-fluorophenyl)methyl]cyclohexan-1-amine hydrochloride
Overview
Description
4,4-Difluoro-1-[(4-fluorophenyl)methyl]cyclohexan-1-amine hydrochloride, also known as 4,4-Difluoro-1-[(4-fluorophenyl)methyl]cyclohexan-1-amine HCl, is an organic compound that has been used in scientific research applications. It is an important intermediate in the synthesis of a variety of compounds, including pharmaceuticals and agrochemicals. It has been studied for its biochemical and physiological effects, as well as its advantages and limitations in lab experiments.
Scientific Research Applications
Molecular Structure and Analysis
Research on closely related fluorinated cyclohexanes shows advancements in understanding their molecular structures. For example, a study on Methyl 4,4″-difluoro-5'-methoxy-1,1':3',1″-terphenyl-4'-carboxylate, prepared from a cyclohexenone derivative, employed IR and X-ray diffraction studies to confirm its structure. This research provided insights into the vibrational wavenumbers and geometrical parameters of similar fluorinated compounds, contributing to the knowledge of their molecular behavior and stability (Mary et al., 2014).
Synthesis and Building Blocks
Fluorinated cyclohexanes have been synthesized as building blocks for discovery chemistry programs. A study detailed the synthesis of various amine stereoisomers of the tetrafluorocyclohexyl ring system, providing a foundation for future chemical synthesis using such structures (Bykova et al., 2017).
Fluorinated Fluorophores
Fluorinated compounds have significant applications in biological studies. A practical synthesis of 4-carboxy-Pennsylvania Green methyl ester, a hydrophobic fluorinated fluorophore, demonstrates its value in labeling intracellular targets due to its cell permeability and bright fluorescence in acidic compartments, enhancing its utility for chemical biology investigations (Woydziak et al., 2013).
Xerogel Fabrication
The nucleophilic substitution of fluorine in aromatic compounds with aminoalkyl trialkoxysilanes, followed by a sol-gel process, has been used to fabricate chromophoric sol-gel materials. This process demonstrates the versatility of fluorinated compounds in material science, particularly in the production of chromophoric xerogels (Seifert et al., 2003).
Properties
IUPAC Name |
4,4-difluoro-1-[(4-fluorophenyl)methyl]cyclohexan-1-amine;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16F3N.ClH/c14-11-3-1-10(2-4-11)9-12(17)5-7-13(15,16)8-6-12;/h1-4H,5-9,17H2;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMFVRGSIMOEYQV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1(CC2=CC=C(C=C2)F)N)(F)F.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17ClF3N | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.73 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1380300-35-5 | |
Record name | Cyclohexanamine, 4,4-difluoro-1-[(4-fluorophenyl)methyl]-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1380300-35-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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